Cas no 1499735-76-0 ((3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol)
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1288792
- (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol
- AKOS018445161
- 1499735-76-0
- 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanethiol
- 2H-1,5-Benzodioxepin-7-methanethiol, 3,4-dihydro-
-
- Inchi: 1S/C10H12O2S/c13-7-8-2-3-9-10(6-8)12-5-1-4-11-9/h2-3,6,13H,1,4-5,7H2
- InChI Key: UNTOTSGEQLUEKT-UHFFFAOYSA-N
- SMILES: SCC1C=CC2=C(C=1)OCCCO2
Computed Properties
- Exact Mass: 196.05580079g/mol
- Monoisotopic Mass: 196.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 19.5Ų
Experimental Properties
- Density: 1.179±0.06 g/cm3(Predicted)
- Boiling Point: 313.7±11.0 °C(Predicted)
- pka: 9.67±0.10(Predicted)
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288792-1.0g |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288792-50mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-100mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-250mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-500mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-1000mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-2500mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-5000mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1288792-10000mg |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol |
1499735-76-0 | 10000mg |
$3622.0 | 2023-10-01 |
(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol
Compound CAS No. 1499735-76-0: (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol
The compound with CAS No. 1499735-76-0, known as (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol, is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodioxepins, which are bicyclic structures with a benzene ring fused to a dioxepine ring. The presence of the methanethiol group (-SCH3) adds functional diversity to the molecule, making it a subject of interest for its potential applications in drug design and materials science.
Recent studies have highlighted the importance of benzodioxepin derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in Journal of Medicinal Chemistry has demonstrated that certain benzodioxepin derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol could be explored for its potential role in treating conditions such as neurodegenerative diseases and chronic inflammation.
The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. A study in Organic Letters reported a novel approach to synthesizing benzodioxepin derivatives using microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method could be adapted for the synthesis of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol, making it more accessible for further research and development.
In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility in physiological conditions, which is a critical factor for its bioavailability. However, further research is needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties comprehensively. Understanding these parameters will be essential for determining its suitability as a drug candidate.
The structural uniqueness of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol also makes it a promising candidate for materials science applications. Its sulfur-containing functional group could contribute to its use in the development of novel polymers or as a building block in supramolecular chemistry. Recent advancements in click chemistry have opened new avenues for incorporating such molecules into complex structures with tailored properties.
In conclusion, CAS No. 1499735-76-0 represents a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover its biological and chemical properties, this compound is poised to play a pivotal role in advancing our understanding of complex molecular systems and their applications.
1499735-76-0 ((3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)